Cas no 543686-13-1 (Cyclohexanecarboxamide,n-(5-nitro-2-pyridinyl)-(9ci))

• Product Name: Cyclohexanecarboxamide,n-(5-nitro-2-pyridinyl)-(9ci)
• CAS No: 543686-13-1
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 2184674
• PubChem ID: 2931199
• Update Time: 2025-06-03

Cyclohexanecarboxamide,n-(5-nitro-2-pyridinyl)-(9ci) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,n-(5-nitro-2-pyridinyl)-(9ci)
• N-(5-Nitro-2-pyridinyl)cyclohexanecarboxamide
• SCHEMBL13702044
• Glucolimnathin potassium
• Cyclohexanecarboxylic acid (5-nitro-pyridin-2-yl)-amide
• HMS2565C16
• SR-01000255335
• FRLQBKOLKNVBJT-UHFFFAOYSA-N
• MLS000626992
• STK437728
• SR-01000255335-1
• AKOS000678813
• CS-0327023
• SMR000272113
• N-(5-nitropyridin-2-yl)cyclohexanecarboxamide
• 543686-13-1
• LEA81095
• CHEMBL1595118

• Inchi： 1S/C12H15N3O3/c16-12(9-4-2-1-3-5-9)14-11-7-6-10(8-13-11)15(17)18/h6-9H,1-5H2,(H,13,14,16)
• InChI Key： FRLQBKOLKNVBJT-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.11134135Da
• Monoisotopic Mass: 249.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.8Ų

Additional information on Cyclohexanecarboxamide,n-(5-nitro-2-pyridinyl)-(9ci)

Cyclohexanecarboxamide, N-(5-Nitro-2-Pyridinyl) (9CI): A Comprehensive Overview

Cyclohexanecarboxamide, N-(5-Nitro-2-Pyridinyl), also known by its CAS number 543686-13-1, is a chemical compound with significant applications in various fields. This compound is a derivative of cyclohexanecarboxamide, where the amide group is substituted with a 5-nitro-2-pyridinyl moiety. The structure of this compound combines the cyclohexane ring, a carboxamide group, and a nitro-substituted pyridine ring, making it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

The synthesis of Cyclohexanecarboxamide, N-(5-Nitro-2-Pyridinyl) involves several steps, including the preparation of the cyclohexanecarboxylic acid derivative and subsequent coupling with the 5-nitro-2-pyridinyl amine. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. Researchers have explored the use of catalytic systems and green chemistry principles to optimize the synthesis process, reducing waste and improving yield.

One of the most promising applications of Cyclohexanecarboxamide, N-(5-Nitro-2-Pyridinyl) is in the field of pharmacology. Studies have shown that this compound exhibits potential as a modulator of certain biological pathways, making it a candidate for drug development. For instance, research has focused on its ability to inhibit specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated encouraging results, suggesting that this compound could be further developed into a therapeutic agent.

In addition to its pharmacological applications, Cyclohexanecarboxamide, N-(5-Nitro-2-Pyridinyl) has also been investigated for its role in agrochemicals. The compound's structural features make it a potential candidate for herbicides or pesticides. Recent studies have explored its ability to inhibit key enzymes in plant metabolism or to disrupt essential processes in pests. These findings highlight the potential of this compound in crop protection and sustainable agriculture.

The properties of Cyclohexanecarboxamide, N-(5-Nitro-2-Pyridinyl) are influenced by its molecular structure. The cyclohexane ring provides stability and rigidity to the molecule, while the carboxamide group contributes to hydrogen bonding capabilities. The 5-nitro-2-pyridinyl substituent introduces electron-withdrawing effects, which can influence the compound's reactivity and solubility. These characteristics make it suitable for various chemical transformations and functionalization strategies.

Recent research has also focused on the environmental impact of Cyclohexanecarboxamide, N-(5-Nitro-2-Pyridinyl). Studies have evaluated its biodegradability and toxicity profiles to assess its safety for human health and ecosystems. While preliminary data suggest that the compound has low toxicity under standard conditions, further investigations are needed to fully understand its environmental fate and potential risks.

In conclusion, Cyclohexanecarboxamide, N-(5-Nitro-2-Pyridinyl) (CAS No: 543686-13-1) is a multifaceted compound with diverse applications across different industries. Its unique structure enables it to serve as a building block for advanced materials and active pharmaceutical ingredients. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as an important molecule in contemporary chemistry.